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Compound of Interest

Compound Name: Eclitasertib

Cat. No.: B8217943 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Eclitasertib (also known as DNL-758 or SAR-443122), a potent inhibitor of

receptor-interacting protein kinase 1 (RIPK1). The following procedures are designed to ensure

the safety of laboratory personnel and compliance with standard environmental regulations.

Safety and Handling Overview
According to its Safety Data Sheet (SDS), Eclitasertib is not classified as a hazardous

substance or mixture[1]. However, as with any laboratory chemical, appropriate precautions

should be taken to avoid contact and inhalation.

Key Safety Information:
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Property Data Source

Product Name Eclitasertib [1]

Synonyms DNL-758; SAR-443122 [1]

CAS Number 2125450-76-0 [1]

Molecular Formula C19H18N6O3 [1]

Molecular Weight 378.38 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Handling Precautions

Avoid inhalation, contact with

eyes and skin. Use in well-

ventilated areas.

[1]

Storage (Powder)

Store at -20°C for short-term (1

month) or -80°C for long-term

(6 months).

[2]

Step-by-Step Disposal Protocol for Eclitasertib
As an investigational drug, all used and unused quantities of Eclitasertib must be disposed of

in accordance with institutional policies, sponsor requirements, and relevant environmental

regulations like the Resource Conservation and Recovery Act (RCRA)[3]. Given its non-

hazardous classification, the primary disposal method is incineration through a licensed waste

management vendor[3][4].

Waste Segregation and Collection
Unused or Expired Compound:

Consult your institution's Environmental Health and Safety (EHS) department to confirm

the appropriate waste stream for non-hazardous investigational compounds[3].

Typically, the original container with the unused or expired Eclitasertib should be placed

in a designated "non-hazardous pharmaceutical waste" or "chemo-toxic" container, often a
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red or white bin, destined for incineration[3][4].

Ensure all containers are securely sealed and properly labeled.

Empty Containers:

Empty vials, bottles, and other containers that held Eclitasertib should be disposed of in

the same pharmaceutical waste stream as the compound itself[4][5].

Do not discard empty containers in the regular trash, as they may contain residual

amounts of the active compound[3].

Contaminated Labware and Personal Protective Equipment (PPE):

Items such as pipette tips, gloves, bench paper, and other disposable materials that have

come into direct contact with Eclitasertib should be collected in a designated hazardous

or biohazard-chemotoxic waste container for incineration[3].

For spills, absorb the material with an inert binder (e.g., diatomite) and decontaminate the

surface with alcohol. The contaminated binder and cleaning materials must also be

disposed of as chemical waste[1].

Documentation and Final Disposal
Maintain Records: Meticulously document the disposal of all Eclitasertib quantities on a

drug accountability record (DAR) or in an electronic system like Vestigo[4][5][6]. This is a

standard requirement for Good Clinical Practice (GCP)[7].

Waste Pickup: Arrange for the collected waste to be picked up by your institution's contracted

environmental management vendor (e.g., Stericycle, Clean Harbors) for transport and

incineration[3][6].

Certificate of Destruction: A certificate of destruction should be obtained from the vendor and

kept with the study records[3][4].

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Eclitasertib and related materials.

Identify Eclitasertib Waste

What is the waste type?

Unused / Expired
Eclitasertib

  Solid/Liquid Compound

Empty Containers
(Vials, Bottles)

  Original Packaging
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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